Cas no 2138055-47-5 (3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one
• CAS No: 2138055-47-5
• MF: C₁₁H₁₉NOS₂
• MW: 245.404660463333
• CID: 6603347
• PubChem ID: 165499349
• Update Time: 2025-06-26

3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,5-dithiazepan-5-yl)-4-methylcyclohexan-1-one
• 2138055-47-5
• EN300-1158623
• 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one

• Inchi： 1S/C11H19NOS2/c1-9-2-3-10(13)8-11(9)12-4-6-14-15-7-5-12/h9,11H,2-8H2,1H3
• InChI Key： GDDXTGFEAIIKSB-UHFFFAOYSA-N
• SMILES： S1CCN(CCS1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 245.09080658g/mol
• Monoisotopic Mass: 245.09080658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.9Ų

Additional information on 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one

Comprehensive Overview of 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one (CAS No. 2138055-47-5)

The compound 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one (CAS No. 2138055-47-5) is a unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material science research. This molecule features a dithiazepane ring fused with a methylcyclohexanone moiety, creating a structurally complex and functionally versatile scaffold. Researchers are particularly interested in its sulfur-containing heterocycles, which are known for their role in modulating biological activity and enhancing chemical stability.

In the context of current scientific trends, the demand for sulfur-rich compounds like 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one has surged, driven by their potential in drug discovery and catalysis. The dithiazepane core is a rare structural motif, making this compound a valuable candidate for exploring novel bioactive molecules. Its CAS No. 2138055-47-5 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry and medicinal research.

One of the most discussed topics in modern chemistry is the development of sustainable synthetic methodologies. 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one aligns with this trend, as researchers investigate greener routes for its synthesis. The compound’s methylcyclohexanone component also ties into the broader interest in cyclic ketones, which are pivotal intermediates in organic synthesis. Questions like “How to synthesize dithiazepane derivatives?” or “What are the applications of sulfur-containing cyclohexanones?” are commonly encountered in search engines, highlighting the public’s curiosity about this niche yet impactful field.

From a pharmacological perspective, the 1,2,5-Dithiazepane ring system in 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one is of particular interest due to its resemblance to other bioactive sulfur heterocycles. These structures are often associated with antimicrobial, anti-inflammatory, or enzyme-inhibiting properties. While this compound is still under investigation, its structural features suggest potential utility in designing targeted therapeutics, especially in areas like neurological disorders or metabolic diseases—topics frequently searched by healthcare professionals and researchers alike.

In material science, the sulfur-rich framework of CAS No. 2138055-47-5 offers opportunities for developing advanced polymers or ligands for metal coordination. The methylcyclohexanone moiety further enhances its versatility, enabling modifications for tailored applications. Searches such as “Dithiazepane-based materials” or “Cyclohexanone derivatives in catalysis” reflect the interdisciplinary appeal of this compound.

To summarize, 3-(1,2,5-Dithiazepan-5-yl)-4-methylcyclohexan-1-one (CAS No. 2138055-47-5) represents a compelling case study in the convergence of synthetic chemistry, pharmacology, and materials science. Its unique dithiazepane-cyclohexanone hybrid structure positions it as a promising subject for future research, addressing both academic inquiries and industrial needs. As interest in sustainable chemistry and functional heterocycles grows, this compound is poised to remain a focal point in scientific discourse.